Cas no 338421-72-0 (1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL)

1-[(4-Bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol is a synthetic organic compound featuring a bromophenylthioether moiety linked to a phenylpiperazine-substituted propanol scaffold. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate for bioactive molecules. The presence of both a sulfanyl group and a phenylpiperazine moiety suggests possible interactions with biological targets, such as receptors or enzymes. The bromine substituent enhances reactivity for further functionalization, enabling diverse derivatization pathways. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of CNS-active or receptor-modulating agents. The compound's stability and synthetic accessibility further support its use in exploratory research applications.

1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL structure

338421-72-0 structure

Product Name:1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL

CAS No:338421-72-0

MF:C₁₉H₂₃BrN₂OS

MW:407.36772274971

CID:5270280

Update Time:2025-08-04

1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

- 1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL
- 1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazin-1-yl)propan-2-ol
- 1-(4-bromophenyl)sulfanyl-3-(4-phenylpiperazin-1-yl)propan-2-ol
- Oprea1_470448
- Inchi： 1S/C19H23BrN2OS/c20-16-6-8-19(9-7-16)24-15-18(23)14-21-10-12-22(13-11-21)17-4-2-1-3-5-17/h1-9,18,23H,10-15H2
- InChI Key： CHNJBACPVVGYNI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)SCC(CN1CCN(C2C=CC=CC=2)CC1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 351
XLogP3: 4.1
Topological Polar Surface Area: 52

1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	4H-440S-1MG	1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol	338421-72-0	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	4H-440S-5MG	1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol	338421-72-0	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	4H-440S-10MG	1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol	338421-72-0	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	4H-440S-50MG	1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol	338421-72-0	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	4H-440S-100MG	1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol	338421-72-0	>90%	100mg	£110.00	2025-02-09

1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL Related Literature

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Related Categories

Additional information on 1-[(4-BROMOPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL

1-[(4-Bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol: A Comprehensive Overview

The compound with CAS No 338421-72-0, commonly referred to as 1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromophenyl sulfanyl group and a piperazine ring substituted with a phenyl group. These structural elements contribute to its diverse functional properties, making it a valuable compound for various applications.

The molecular structure of 1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol is notable for its combination of aromatic and heterocyclic components. The presence of the bromine atom in the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the piperazine ring, a six-membered saturated ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds, which can enhance solubility and bioavailability in certain contexts.

Recent studies have explored the potential of this compound in drug discovery, particularly in the development of therapeutic agents targeting specific biological pathways. For instance, researchers have investigated its role as a modulator of ion channels and enzymes, which are critical in various physiological processes. The sulfanyl group attached to the bromophenyl ring has been shown to exhibit antioxidant properties, making it a promising candidate for anti-inflammatory and neuroprotective therapies.

In terms of synthesis, 1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol can be prepared through a series of well-established organic reactions. The synthesis typically involves nucleophilic substitution and coupling reactions to assemble the various functional groups into the final molecule. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yields and purity.

The application of this compound extends beyond pharmacology into materials science, where its unique chemical properties make it suitable for use in advanced materials such as polymers and coatings. Its ability to form stable bonds with other molecules makes it an attractive candidate for developing self-healing materials or sensors with enhanced sensitivity.

From an environmental perspective, understanding the biodegradation and toxicity profiles of 1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol is essential for its safe handling and disposal. Recent research has focused on assessing its ecotoxicological impact under various environmental conditions, with findings suggesting that it exhibits moderate toxicity to aquatic organisms under specific exposure scenarios.

In conclusion, 1-[(4-bromophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol (CAS No 338421-72-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial applications.